1pchem a2bchem aaron abcr Acmec aksc aladdin alfa astate chemenu CityChemical cooke enaminestore labchem lifechemical oakwoodchemical scbt sigmaaldrich TCI trc 安耐吉 百灵威 九鼎 罗恩试剂 麦克林 研峰科技

0.05g 0.1g 0.25g 0.5g 1 kg 1 l 1.0g 1.2ml 10.0g 100.0g 1000g 100g 100gm 100mg 100ml 10g 10ml 1g 1gram 1kg 1l 1lt 1ml 2.5g 2.5Kg 2.5l 2.5lt 25.0g 250 g 250 ml 250g 250mg 250ml 25g 25ml 2g 2ml 4.254x25g 4x25g 5 kg 5.0g 50.0g 5000g 500g 500mg 500ml 50g 50kg-镀锌塑钢桶 50ml 5g 5l 5lt 5ml

>98.0%(GC) >99.0% >99.0%(GC) 0.2 mg/mL in Methanol 0.93 mg/ml（溶剂:MeOH） 0.93 mg/ml,基体：甲醇 0.93mg/mlinmethanol 100 μg/mL in MeOH 1000ug/mlinmethanol 1000μg/ml（溶剂:MeOH） 1000μg/ml,溶剂:甲醇 2.0 mg/mL in MeOH 20.0 mg/mL in Isooctane 2000ug/ml in Purge and Trap Methanol 2000ug/mlinPurgeandTrapMethanol 5.0 mg/mL in MeOH 94% 95% 95%+ 96% 97% 98% 98% (GC) 98%(GC) 98%(stabilizedwithEthanol)（大包装需物流发货，需要单独报价） 98%含1-3%乙醇稳定剂 98.0%(GC) 98.0%(GC),stabilized with Ethanol 99% 99%(stabilized with Ethanol) 99%,含1-3%乙醇稳定剂 99%含1-3%乙醇稳定剂 99.0%(GC) 99.0%(GC),stabilized with Diphenylamine analytical standard, 0.93mg/ml in methanol analytical standard,1000ug/ml in methanol AR,98%,含1-3%乙醇稳定剂 AR,98%,含3%乙醇稳定剂 certified reference material, 5000μg/mL in methanol stab.withethanol Standard for GC 标准试剂 纯化 分析标准品 光谱级,>99.0%(GC) 含稳定剂